Cas no 2227895-97-6 (tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate
• CAS No: 2227895-97-6
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5929660
• PubChem ID: 165696549
• Update Time: 2025-06-09

tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate
• tert-butyl N-{4-[(2S)-2-aminopropyl]-2-hydroxyphenyl}carbamate
• 2227895-97-6
• EN300-1871123

• Inchi： 1S/C14H22N2O3/c1-9(15)7-10-5-6-11(12(17)8-10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7,15H2,1-4H3,(H,16,18)/t9-/m0/s1
• InChI Key： PLFQNJFKWIGROW-VIFPVBQESA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate

Introduction to Tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate (CAS No. 2227895-97-6)

Tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate, a compound with the chemical identifier CAS No. 2227895-97-6, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl} moiety contributes to its distinctive chemical behavior and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The tert-butyl group, characterized by its bulky structure, often serves as a protecting group in organic synthesis. Its stability under various reaction conditions makes it an ideal candidate for modifying the pharmacokinetic properties of drug candidates. In contrast, the N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl} part of the molecule introduces a chiral center, which is crucial for achieving enantioselective synthesis and enhancing the biological activity of pharmaceuticals. This chiral feature is particularly relevant in the development of drugs that exhibit stereoselective interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of chiral molecules in drug design. The incorporation of stereochemically complex structures can lead to improved efficacy and reduced side effects. In this context, Tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate represents a promising candidate for further investigation. Its unique combination of functional groups suggests potential applications in the development of novel therapeutic agents targeting various diseases.

The synthesis of Tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate involves multiple steps, each requiring precise control to ensure high yield and purity. The use of chiral auxiliaries and catalysts is essential to maintain the stereochemical integrity of the molecule. Researchers have been exploring innovative synthetic routes to optimize the production process while minimizing byproduct formation. These efforts are critical for ensuring that the compound can be produced on an industrial scale if its therapeutic potential is validated through clinical trials.

The pharmacological properties of Tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate are still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The hydroxyl group and amine moiety present in the molecule could interact with various biological targets, including enzymes and receptors. Such interactions may lead to therapeutic effects ranging from anti-inflammatory to anticancer properties. Further research is needed to elucidate the exact mechanisms of action and to identify potential therapeutic applications.

In conclusion, Tert-butyl N-{4-(2S)-2-aminopropyl-2-hydroxyphenyl}carbamate (CAS No. 2227895-97-6) is a structurally complex and potentially valuable compound in pharmaceutical chemistry. Its unique combination of functional groups and stereochemical features make it an attractive candidate for drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will play an increasingly important role in the discovery and development of novel medicines.